[(3β,7β,23R,24S)-16β,23:16α,24-Diepoxy-7-hydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-25-yl]β
[(3β,7β,23R,24S)-16β,23:16α,24-Diepoxy-7-hydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-25-yl]β
Brand Name:
Vulcanchem
CAS No.:
114317-53-2
VCID:
VC0056059
InChI:
InChI=1S/C41H66O14/c1-18-12-21-32(36(4,5)55-34-29(49)27(47)26(46)22(14-42)51-34)54-41(53-21)16-38(7)31-19(43)13-23-35(2,3)24(52-33-28(48)25(45)20(44)15-50-33)8-9-39(23)17-40(31,39)11-10-37(38,6)30(18)41/h18-34,42-49H,8-17H2,1-7H3/t18-,19+,20-,21-,22-,23+,24+,25+,26-,27+,28-,29-,30-,31+,32+,33+,34+,37-,38+,39-,40+,41-/m1/s1
SMILES:
CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CC(C6C4(C3)C)O)(C)C)OC8C(C(C(CO8)O)O)O)C)O2)C(C)(C)OC9C(C(C(C(O9)CO)O)O)O
Molecular Formula:
C41H66O14
Molecular Weight:
783 g/mol
[(3β,7β,23R,24S)-16β,23:16α,24-Diepoxy-7-hydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-25-yl]β
CAS No.: 114317-53-2
Main Products
VCID: VC0056059
Molecular Formula: C41H66O14
Molecular Weight: 783 g/mol
![[(3β,7β,23R,24S)-16β,23:16α,24-Diepoxy-7-hydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-25-yl]β - 114317-53-2](/images/no_structure.jpg)
| CAS No. | 114317-53-2 |
|---|---|
| Product Name | [(3β,7β,23R,24S)-16β,23:16α,24-Diepoxy-7-hydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-25-yl]β |
| Molecular Formula | C41H66O14 |
| Molecular Weight | 783 g/mol |
| IUPAC Name | (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[2-[(1R,3S,4S,5S,7R,9S,12R,14S,17R,18R,19R,21R,22S)-5-hydroxy-3,8,8,17,19-pentamethyl-9-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-22-yl]propan-2-yloxy]oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C41H66O14/c1-18-12-21-32(36(4,5)55-34-29(49)27(47)26(46)22(14-42)51-34)54-41(53-21)16-38(7)31-19(43)13-23-35(2,3)24(52-33-28(48)25(45)20(44)15-50-33)8-9-39(23)17-40(31,39)11-10-37(38,6)30(18)41/h18-34,42-49H,8-17H2,1-7H3/t18-,19+,20-,21-,22-,23+,24+,25+,26-,27+,28-,29-,30-,31+,32+,33+,34+,37-,38+,39-,40+,41-/m1/s1 |
| Standard InChIKey | KTINGOVWVPSKNN-RQRKGEPUSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H]2[C@H](O[C@]3([C@H]1[C@]4(CC[C@@]56C[C@@]57CC[C@@H](C([C@@H]7C[C@@H]([C@H]6[C@@]4(C3)C)O)(C)C)O[C@H]8[C@@H]([C@H]([C@@H](CO8)O)O)O)C)O2)C(C)(C)O[C@H]9[C@@H]([C@H]([C@@H]([C@H](O9)CO)O)O)O |
| SMILES | CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CC(C6C4(C3)C)O)(C)C)OC8C(C(C(CO8)O)O)O)C)O2)C(C)(C)OC9C(C(C(C(O9)CO)O)O)O |
| Canonical SMILES | CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CC(C6C4(C3)C)O)(C)C)OC8C(C(C(CO8)O)O)O)C)O2)C(C)(C)OC9C(C(C(C(O9)CO)O)O)O |
| PubChem Compound | 13943263 |
| Last Modified | Nov 11 2021 |
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